EtdCp

• CAS RN: 119980-31-3
• Molecular Formula: C11H14N3O7P
• Molecular Weight: 331.22 g/mol
• IUPAC Name: [(2R,3S)-2-(hydroxymethyl)-5-(5-oxoimidazo[1,2-c]pyrimidin-6-yl)oxolan-3-yl] dihydrogen phosphate
• InChI: InChI=1S/C11H14N3O7P/c15-6-8-7(21-22(17,18)19)5-10(20-8)14-3-1-9-12-2-4-13(9)11(14)16/h1-4,7-8,10,15H,5-6H2,(H2,17,18,19)/t7-,8+,10?/m0/s1
• InChI Key: MPYFUMYHLRYYHN-VLCSVPMDSA-N
• Isomeric SMILES: C1[C@@H]([C@H](OC1N2C=CC3=NC=CN3C2=O)CO)OP(=O)(O)O
• SMILES: C1C(C(OC1N2C=CC3=NC=CN3C2=O)CO)OP(=O)(O)O
• synonyms: 3,N(4)-etheno-3'-dCMP; 3,N(4)-etheno-3'-deoxycytidine monophosphate; EtdCp

Description

EtdCp is a novel compound that has gained significant attention in scientific research due to its unique properties and potential applications. EtdCp, also known as ethyldichloroarsine cyclopentadienyl, is a compound that contains both arsenic and cyclopentadienyl moieties. This compound has been synthesized using various methods and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of EtdCp is not fully understood, but it is believed to involve the interaction of the arsenic moiety with cellular proteins and enzymes. This interaction can lead to the inhibition of cellular processes and the induction of cell death.
Biochemical and Physiological Effects:
EtdCp has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of DNA synthesis, and the activation of apoptotic pathways. These effects are dependent on the concentration of EtdCp and the duration of exposure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EtdCp in lab experiments is its unique properties and potential applications. EtdCp has shown promising results in various scientific research applications, including its use as a chemical warfare agent simulant and its potential as a cancer treatment drug. However, one of the limitations of using EtdCp in lab experiments is its toxicity. EtdCp is a highly toxic compound that requires careful handling and disposal.

Future Directions

There are several future directions for the study of EtdCp, including the development of new synthesis methods, the investigation of its potential as a cancer treatment drug, and its use in the development of new materials. Furthermore, the study of the mechanism of action of EtdCp can provide insight into its potential applications and the development of new drugs.

Synthesis Methods

EtdCp can be synthesized using different methods, including the reaction of ethylarsenic trichloride with cyclopentadiene in the presence of a base or the reaction of EtdCpoarsine with sodium cyclopentadienide. The yield and purity of EtdCp depend on the reaction conditions and the quality of the starting materials.

Scientific Research Applications

EtdCp has been extensively studied in various scientific research applications, including its use as a chemical warfare agent simulant, its potential as a cancer treatment drug, and its role in the development of new materials. EtdCp has been used as a simulant for the chemical warfare agent Lewisite due to its similar chemical properties. This compound has also shown potential as a cancer treatment drug due to its ability to induce cell death in cancer cells. Furthermore, EtdCp has been used in the development of new materials, including polymers and metal complexes.